Cas no 114687-98-8 (4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-)

• Product Name: 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-
• CAS No: 114687-98-8
• MF: C₁₅H₂₀O₇
• MW: 312.315105438232
• CID: 207239
• PubChem ID: 198703
• Update Time: 2025-04-19

4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)- Chemical and Physical Properties

Names and Identifiers

• 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7aS,8R,10aR,10bS)-
• 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy...
• 4,7a-Methano-3H,7aH-cyclopenta[e]furo[3,4-c]oxocin-3,6(7H)-dione,octahydro-3a,7,10a-trihydroxy-8,10b-dimethyl-, (3aR,4R,7R,7a
• Neomajucin
• DTXSID50921458
• 114687-98-8
• 3a,7,10a-Trihydroxy-8,10b-dimethyloctahydro-3H-4,7a-methanocyclopenta[e]furo[3,4-c]oxocine-3,6(7H)-dione
• (2R,5R,6S,10R,11S,14R)-5,10,14-trihydroxy-2,6-dimethyl-8,12-dioxatetracyclo[9.3.1.01,5.06,10]pentadecane-9,13-dione
• 4,7a-Methano-3H,7aH-cyclopenta(e)furo(3,4-c)oxocin-3,6(7H)-dione, octahydro-3a,7,10a-trihydroxy-8,10b-methyl-, (3aR-(3a-alpha,4-alpha,7-beta,7a- alpha,8-beta,10a-alpha,10b-alpha))-

• Inchi： 1S/C15H20O7/c1-7-3-4-14(19)12(2)6-21-11(18)15(12,20)8-5-13(7,14)9(16)10(17)22-8/h7-9,16,19-20H,3-6H2,1-2H3/t7-,8+,9+,12+,13?,14+,15-/m1/s1
• InChI Key： BKIWFOHCRIPCJO-OBTFVUSVSA-N
• SMILES： O[C@]12CC[C@@H](C)C31[C@H](C(=O)O[C@@H](C3)[C@]1(C(=O)OC[C@@]21C)O)O

Computed Properties

• Exact Mass: 312.1209
• Monoisotopic Mass: 312.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 113.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones